Cas no 1806012-10-1 (2-Bromo-6-cyano-3-hydroxy-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Bromo-6-cyano-3-hydroxy-5-(trifluoromethoxy)pyridine
• CAS No: 1806012-10-1
• MF: C₇H₂BrF₃N₂O₂
• MW: 283.002191066742
• CID: 4910399
• Update Time: 2025-10-28

2-Bromo-6-cyano-3-hydroxy-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-cyano-3-hydroxy-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H2BrF3N2O2/c8-6-4(14)1-5(3(2-12)13-6)15-7(9,10)11/h1,14H
• InChI Key： KMFNVHUUOUDGKX-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C#N)=N1)OC(F)(F)F)O

Computed Properties

• Exact Mass: 281.925
• Monoisotopic Mass: 281.925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.1

Additional information on 2-Bromo-6-cyano-3-hydroxy-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-Bromo-6-cyano-3-hydroxy-5-(trifluoromethoxy)pyridine (CAS No. 1806012-10-1)

2-Bromo-6-cyano-3-hydroxy-5-(trifluoromethoxy)pyridine (CAS No. 1806012-10-1) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a bromo substituent, a cyano group, a hydroxy moiety, and a trifluoromethoxy side chain, making it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to bioactive heterocyclic compounds.

In recent years, the demand for fluorinated pyridine derivatives like 2-Bromo-6-cyano-3-hydroxy-5-(trifluoromethoxy)pyridine has surged due to their enhanced metabolic stability and bioavailability. These properties are critical in developing next-generation therapeutics, especially for targeting central nervous system (CNS) disorders and anti-inflammatory agents. The compound's trifluoromethoxy group is particularly noteworthy, as it often improves lipophilicity and membrane permeability, key factors in drug design.

From a synthetic chemistry perspective, CAS No. 1806012-10-1 serves as a valuable building block for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Its bromo and cyano groups offer multiple sites for further functionalization, enabling the creation of diverse molecular architectures. This adaptability aligns with the growing trend of fragment-based drug discovery, where small, modular compounds are used to construct larger, more complex drug candidates.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some traditional halogenated intermediates, 2-Bromo-6-cyano-3-hydroxy-5-(trifluoromethoxy)pyridine is designed with green chemistry principles in mind, minimizing hazardous byproducts during synthesis. This aligns with the pharmaceutical industry's shift toward sustainable manufacturing practices, a topic frequently searched by professionals in the field.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure precise quality control, which is essential for researchers relying on consistent batch-to-batch performance. The compound's stability under various storage conditions is another area of interest, as it impacts long-term usability in laboratory settings.

In summary, 2-Bromo-6-cyano-3-hydroxy-5-(trifluoromethoxy)pyridine (CAS No. 1806012-10-1) represents a cutting-edge tool for modern chemical research. Its multifaceted reactivity, combined with its relevance to drug development and agrochemical innovation, positions it as a compound of enduring scientific and industrial value. As the demand for tailored heterocycles continues to rise, this pyridine derivative is poised to remain at the forefront of synthetic and applied chemistry.